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Compound of Interest

Compound Name: Tetrachloropropene

Cat. No.: B083866 Get Quote

For Immediate Reference: Tetrachloropropene is a hazardous chemical that is harmful if

swallowed, inhaled, or in contact with skin.[1][2] It causes severe skin burns and eye damage,

may provoke an allergic skin reaction, and is suspected of causing genetic defects and

harming fertility.[1] Adherence to stringent safety protocols is mandatory to mitigate these risks.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with tetrachloropropene. It outlines detailed

operational and disposal procedures to ensure the safe handling of this chemical in a

laboratory environment.

Hazard and Personal Protective Equipment (PPE)
Summary
Proper selection and use of Personal Protective Equipment (PPE) are the most critical lines of

defense against the hazards of tetrachloropropene. The following table summarizes the

potential routes of exposure and the required PPE.
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Hazard Type Description
Required Personal
Protective Equipment
(PPE)

Inhalation
Harmful if inhaled; may cause

respiratory irritation.[2]

Engineering Controls: Use only

in a well-ventilated area,

preferably within a chemical

fume hood with good local

exhaust ventilation.[1]

Respiratory Protection: For

potential exposure above

limits, use a NIOSH-approved

respirator with organic vapor

cartridges. In situations with

potential for uncontrolled

release or unknown

concentrations, a positive-

pressure, supplied-air

respirator is required.[1]

Skin Contact

Harmful in contact with skin;

causes severe skin burns and

may lead to an allergic skin

reaction.[1]

Gloves: Wear appropriate

chemical-resistant gloves.

Consult the glove

manufacturer's selection guide

for materials suitable for

chlorinated hydrocarbons, as

no specific permeation data is

available.[1] Protective

Clothing: Wear chemical-

resistant clothing, including a

lab coat, apron, and full-length

pants. For tasks with a high

risk of splashing, solvent-

resistant boots, jackets, and

headgear are necessary.[1]

Eye Contact Causes serious eye damage.

[1]

Eye Protection: Wear chemical

safety goggles.[1] Face

Protection: When there is a
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risk of splashing, a face shield

must be worn in addition to

safety goggles.[1]

Ingestion Harmful if swallowed.[1]

Do not eat, drink, or smoke in

laboratory areas.[1] Wash

hands thoroughly after

handling.[1]

Quantitative Exposure Limits
While there are no official regulatory occupational exposure limits (OELs) established by bodies

like OSHA for tetrachloropropene, the following manufacturer-recommended exposure levels

(RELs) for 1,1,2,3-Tetrachloropropene provide a crucial benchmark for ensuring laboratory

safety.[1]

Exposure Limit Type Value

Recommended Exposure Limit (REL) - 8-hour

Time-Weighted Average (TWA)
0.15 mg/m³ (0.02 ppm)[1]

Recommended Exposure Limit (REL) - Short-

Term Exposure Limit (STEL)
1.5 mg/m³ (0.2 ppm)[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling tetrachloropropene is essential for minimizing risk. Follow

these steps meticulously.

1. Pre-Handling Preparations:

Safety Review: Read and fully understand the Safety Data Sheet (SDS) for

tetrachloropropene before beginning any work.[1]

Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is clean

and uncluttered.
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Emergency Equipment Check: Confirm that a safety shower, eyewash station, and

appropriate fire extinguisher are readily accessible and operational.[1]

PPE Donning: Put on all required PPE as detailed in the table above. Check gloves for any

signs of degradation or punctures before use.

2. Handling the Chemical:

Container Inspection: Visually inspect the tetrachloropropene container for any damage or

leaks before moving it.

Grounding: When transferring the chemical, ground and bond the container and receiving

equipment to prevent static discharge.[3]

Dispensing: Use only non-sparking tools for opening and dispensing.[3][4] Perform all

transfers and manipulations slowly and carefully to avoid splashing or aerosol generation.

Minimizing Exposure: Keep the container tightly closed when not in use.[1] Avoid breathing

any vapors, mists, or sprays.[1]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[1]

PPE Doffing: Remove PPE carefully to avoid contaminating bare skin. Remove gloves last,

turning them inside out as you remove them.

Clothing: Contaminated work clothing should not be allowed out of the workplace and must

be decontaminated before reuse.[1] Discard any contaminated leather goods.[1]

Disposal Plan: Step-by-Step Waste Management
Tetrachloropropene and all materials contaminated with it are considered hazardous waste

and must be disposed of accordingly.

1. Waste Segregation and Collection:
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Collect all tetrachloropropene waste, including unused product and contaminated materials

(e.g., absorbent pads, gloves, disposable lab coats), in a dedicated, properly labeled

hazardous waste container.

The container must be made of a compatible material and have a tight-fitting lid.[1]

Do not mix tetrachloropropene waste with other waste streams.

2. Waste Container Labeling:

Clearly label the waste container with "Hazardous Waste," "Tetrachloropropene," and the

associated hazard symbols (e.g., corrosive, toxic, environmental hazard).

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from incompatible materials.[4]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4]

The primary disposal methods are licensed chemical destruction or controlled incineration

with flue gas scrubbing.[4]

Do not pour tetrachloropropene down the drain or dispose of it with regular trash.[1]

Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Tetrachloropropene.
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Emergency and First Aid Procedures
In the event of exposure or a spill, immediate action is critical.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek immediate medical attention as it causes severe skin burns.

[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical help.

[4]

Spill Response: Evacuate the area and deny entry.[1] Remove all ignition sources.[4]

Ventilate the area. Wearing full PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite) and collect it into a suitable, closed container for disposal.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Tetrachloropropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083866#personal-protective-equipment-for-handling-
tetrachloropropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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